Cas no 2227-83-0 (5H-Pyrrolo[3,2-d]pyrimidine,6-ethoxy-)

• Product name: 5H-Pyrrolo[3,2-d]pyrimidine,6-ethoxy-
• CAS No: 2227-83-0
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 280458
• PubChem ID: 251515

5H-Pyrrolo[3,2-d]pyrimidine,6-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[3,2-d]pyrimidine,6-ethoxy-
• 6-ethoxy-5H-pyrrolo[3,2-d]pyrimidine
• 6-Ethoxy-5H-pyrrolo< 3,2-d> pyrimidin
• AC1L5K0M
• AC1Q4WQ2
• AG-K-89099
• AR-1H1609
• CTK4E9086
• NSC71971
• 2227-83-0
• NSC-71971
• DTXSID80290947

• Inchi： InChI=1S/C8H9N3O/c1-2-12-8-3-6-7(11-8)4-9-5-10-6/h3-5,11H,2H2,1H3
• InChI Key： DXYPHSCFOFVKRE-UHFFFAOYSA-N
• SMILES： CCOC1=CC2=NC=NC=C2N1

Computed Properties

• Exact Mass: 163.07467
• Monoisotopic Mass: 163.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8Ų
• XLogP3: 1.1

Experimental Properties

• Density: 1.266
• Boiling Point: 333°Cat760mmHg
• Flash Point: 121.9°C
• Refractive Index: 1.633
• PSA: 50.8